Cas no 2227898-66-8 (methyl 4-(2R)-2-aminopropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 4-(2R)-2-aminopropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• CAS No: 2227898-66-8
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 6144730
• PubChem ID: 165673212
• Update Time: 2025-06-07

methyl 4-(2R)-2-aminopropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2R)-2-aminopropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• EN300-1740529
• 2227898-66-8
• methyl 4-[(2R)-2-aminopropyl]-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

• Inchi： 1S/C12H20N2O2/c1-7(13)6-10-8(2)14(4)9(3)11(10)12(15)16-5/h7H,6,13H2,1-5H3/t7-/m1/s1
• InChI Key： HYHLLTVNNGKVTB-SSDOTTSWSA-N
• SMILES： O(C)C(C1=C(C)N(C)C(C)=C1C[C@@H](C)N)=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 4-(2R)-2-aminopropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

Introduction to Methyl 4-(2R)-2-aminopropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2227898-66-8)

Methyl 4-(2R)-2-aminopropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate, identified by its CAS number 2227898-66-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrole derivatives, a class of heterocyclic compounds known for their diverse biological activities and applications in drug development. The unique structural features of this molecule, including its chiral center and the presence of multiple functional groups, make it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of Methyl 4-(2R)-2-aminopropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate consists of a pyrrole ring substituted with a methyl group at the 1-position, two methyl groups at the 2-position, another methyl group at the 5-position, and an ester group at the 3-position. The presence of the (2R)-configuration at the 4-position indicates a specific stereochemical arrangement that can influence its biological properties. This stereochemistry is crucial for the compound's interaction with biological targets and its overall pharmacological profile.

In recent years, there has been growing interest in pyrrole derivatives due to their potential as pharmacophores in drug discovery. Pyrroles are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural diversity of pyrrole derivatives allows for the design of molecules with tailored biological activities by modifying various functional groups and substituents.

The synthesis of Methyl 4-(2R)-2-aminopropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the pyrrole core through cyclization reactions. Subsequent steps involve functional group transformations such as alkylation and esterification to introduce the desired substituents. The stereochemistry at the 4-position is achieved through enzymatic resolution or chiral auxiliary-assisted synthesis methods.

One of the key challenges in the synthesis of this compound is maintaining regioselectivity and enantioselectivity throughout the reaction sequence. Regioselectivity ensures that functional groups are introduced at specific positions on the pyrrole ring, while enantioselectivity ensures that only one enantiomer is produced if optical activity is desired. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric hydrogenation, have been employed to achieve these selectivities efficiently.

The biological activity of Methyl 4-(2R)-2-aminopropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate has been explored in several preclinical studies. These studies have shown that the compound exhibits potent inhibitory effects on various enzymatic targets relevant to human health. For instance, it has been found to inhibit enzymes involved in inflammation pathways, suggesting potential therapeutic applications in treating inflammatory diseases. Additionally, preliminary data indicate that this compound may have anticancer properties by interfering with key signaling pathways in tumor cells.

The pharmacokinetic properties of Methyl 4-(2R)-2-aminopropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. In vitro studies have provided insights into its metabolic stability and interaction with cytochrome P450 enzymes, which are responsible for drug metabolism in the liver. These studies help predict how the compound will behave in vivo and guide its development as a therapeutic agent.

The development of new drugs often involves optimizing synthetic routes to improve yield and reduce costs while maintaining high purity standards. Advances in synthetic methodologies have enabled more efficient production processes for complex molecules like Methyl 4-(2R)-2-aminopropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate. Techniques such as flow chemistry and continuous manufacturing have been explored to enhance scalability and reproducibility in industrial settings.

In conclusion, Methyl 4-(2R)-2-aminopropyl-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2227898-66-8) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation into novel therapeutic agents. As research continues to uncover new applications for pyrrole derivatives, compounds like this one will play an increasingly important role in addressing unmet medical needs.